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Compound of Interest

Compound Name: Retusin (Standard)

Cat. No.: B192262

Disclaimer: The query for "Retusin” did not yield specific results. It is highly probable that this is
a typographical error for Rituxan, a widely used monoclonal antibody therapy with the active
ingredient Rituximab. The following safety and disposal information is for Rituximab.

This guide provides essential safety and logistical information for the proper handling and
disposal of Rituximab in a laboratory setting, intended for researchers, scientists, and drug
development professionals.

Key Safety and Disposal Information

Based on available Safety Data Sheets (SDS), Rituximab is not classified as a hazardous
substance or mixture under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1] This is a critical factor in determining the appropriate disposal
protocol. The substance is not listed on the Resource Conservation and Recovery Act (RCRA)
P-list or U-list for hazardous wastes.[2][3][4] Genentech, a manufacturer of Rituxan, has also
asserted that Rituximab does not meet the NIOSH criteria for a hazardous drug.[5]
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Characteristic Description Source

o Not a hazardous substance or
GHS Classification _
mixture

Not classified as RCRA

hazardous waste

Hazardous Waste Status

Incineration (as a best practice
Primary Disposal Route for non-hazardous

pharmaceutical waste)

Empty containers can be
] ] recycled or disposed of as
Container Disposal
regular waste. Do not re-use

empty containers.

Wipe up with absorbent
Spill I material and place in a
ill Cleanu
P P suitable, closed container for

disposal.

General Protocol for Laboratory Waste
Characterization

While Rituximab is not considered hazardous, it is crucial for laboratory personnel to
understand the principles of hazardous waste characterization for unknown or different
substances. This protocol outlines the general steps to determine if a chemical waste is
hazardous according to the U.S. Environmental Protection Agency (EPA) criteria.

Objective: To determine if a waste exhibits any of the four characteristics of hazardous waste:
Ignitability, Corrosivity, Reactivity, or Toxicity.

Materials:
o Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

e pH meter or pH indicator strips.
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o Flash point testing apparatus.

o Access to substance Safety Data Sheet (SDS) and relevant chemical databases.
Methodology:

e Information Gathering:

o Attempt to identify the chemical waste. Consult the original container label and the
corresponding SDS.

o The SDS will often state whether the substance is considered hazardous and provide
disposal guidance.

« Ignitability (EPA Waste Code D001):

o For liquids: Determine the flash point. A liquid waste with a flash point less than 60°C
(140°F) is considered ignitable.

o For non-liquids: Assess if the material is capable of causing fire through friction, absorption
of moisture, or spontaneous chemical changes at standard temperature and pressure, and
burns vigorously when ignited.

o Corrosivity (EPA Waste Code D002):

o For agueous wastes: Measure the pH. The waste is corrosive if it has a pH less than or
equal to 2, or greater than or equal to 12.5.

o For liquid wastes: Assess if it corrodes steel at a rate greater than 6.35 mm per year.
o Reactivity (EPA Waste Code D003):
o Consult the SDS and chemical compatibility data.

o The waste is considered reactive if it is normally unstable, reacts violently with water,
forms potentially explosive mixtures with water, or generates toxic gases when mixed with
water.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyCheE)keAI\‘/?iESISy& Itjrilcineg

o Toxicity (EPA Waste Codes D004-D043):

o Determine if the waste contains any of the contaminants listed in 40 CFR 261.24 at a
concentration equal to or greater than the regulatory level.

o This is typically determined by the Toxicity Characteristic Leaching Procedure (TCLP), a
laboratory analysis that simulates leaching through a landfill.

Conclusion: If the waste exhibits one or more of these characteristics, it must be managed and
disposed of as hazardous waste in accordance with federal, state, and local regulations. If, like
Rituximab, the waste does not exhibit any of these characteristics and is not otherwise listed as
a hazardous waste, it can be managed as non-hazardous waste.

Disposal Workflow for Rituximab

The following diagram illustrates the decision-making process for the disposal of a chemical
substance like Rituximab in a research environment.
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for Rituximab
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SDS states: Not a hazardous
substance or mixture

Step 2: Wastd Classification

Is the substance listed as
RCRA hazardous waste (P or U list)?

No. Rituximab is not a
listed hazardous waste.
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Follow Non-Hazardous
Pharmaceutical Waste Streal
Collect in a designated, sealed container
for non-hazardous pharmaceutical waste.
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Transfer to a licensed waste management Follow Hazardous Waste
vendor for incineration. Disposal Protocol
End: Proper Disposal Complete
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Caption: Decision workflow for the disposal of Rituximab.
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Step-by-Step Disposal Guidance for Rituximab

Personal Protective Equipment (PPE): Before handling Rituximab, wear standard laboratory
PPE, including protective gloves, a lab coat, and eye protection.

Segregation of Waste:

o Keep Rituximab waste separate from hazardous chemical waste streams (e.g., solvents,
heavy metals).

o Do not dispose of Rituximab down the drain or in the regular trash. While not strictly
hazardous, best practices for pharmaceutical disposal aim to prevent environmental
release.

Containment of Waste:

o Liquid Waste: Collect solutions containing Rituximab, including unused diluted drug, in a
clearly labeled, sealed container designated for non-hazardous pharmaceutical waste.

o Solid Waste: Place materials lightly contaminated with Rituximab (e.g., gloves, absorbent
pads from minor spills) into the same designated waste container.

o Empty Vials: Empty vials should be disposed of in a sharps container or as dictated by
institutional policy for glass waste. They are not considered hazardous waste containers.

Waste Collection and Storage:

o Store the sealed non-hazardous pharmaceutical waste container in a designated and

secure area.
o Follow your institution's guidelines for waste collection schedules.
Final Disposal:

o The designated container of non-hazardous pharmaceutical waste should be collected by
a licensed waste management vendor.
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o The preferred method of disposal for non-hazardous pharmaceuticals is incineration to
ensure complete destruction of the active ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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